Cas no 1402175-16-9 (2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one)

• Product Name: 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one
• CAS No: 1402175-16-9
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 4597116
• PubChem ID: 62029814
• Update Time: 2025-06-15

2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C15H13FO2/c16-14-8-6-13(7-9-14)15(17)11-18-10-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： MQDGSYIJHBYOQX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1)COCC1=CC=CC=C1

Computed Properties

• Exact Mass: 244.09
• Monoisotopic Mass: 244.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one

Introduction to 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one (CAS No. 1402175-16-9)

2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1402175-16-9, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of fluorinated aromatic ketones, which have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both a benzyloxy group and a 4-fluorophenyl moiety imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one contribute to its potential applications in medicinal chemistry. The fluorine atom in the 4-fluorophenyl group enhances metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the benzyloxy group can serve as a protecting group or a pharmacophore, influencing the compound's interactions with biological targets. These characteristics have positioned this compound as a key building block in the synthesis of small-molecule drugs targeting various diseases.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in drug development. Studies have demonstrated that fluorine substitution can modulate pharmacokinetic properties, such as bioavailability and half-life, thereby improving drug efficacy. For instance, fluorinated aromatic ketones have been explored in the design of kinase inhibitors, where their ability to enhance binding affinity to protein targets has shown promising results. The compound 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one is no exception, and its structural motifs align well with these trends.

In addition to its role in kinase inhibition, 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one has been investigated for its potential in other therapeutic areas. Researchers have explored its derivatives as intermediates in the synthesis of antiviral and anticancer agents. The combination of the benzyloxy and 4-fluorophenyl groups provides a versatile scaffold for further functionalization, allowing chemists to tailor the compound's properties for specific biological applications. This flexibility has made it a subject of interest in both academic and industrial research settings.

The synthesis of 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one involves multi-step organic reactions that highlight its synthetic complexity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or reduction steps. The use of advanced catalytic systems has further optimized these processes, enabling higher yields and purities. Such methodologies are crucial for producing high-quality intermediates like this one, which serve as precursors for more complex drug molecules.

The pharmaceutical industry has shown particular interest in fluorinated ketones due to their broad spectrum of biological activities. For example, derivatives of 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one have been studied for their potential as protease inhibitors, which are relevant in treating conditions such as HIV and hepatitis C. The ability to fine-tune the structure through modifications at the benzyloxy or 4-fluorophenyl positions allows for the discovery of compounds with enhanced potency and selectivity.

Recent publications have reported novel applications of this compound in drug discovery pipelines. Researchers have utilized computational methods to predict how modifications at specific positions can influence biological activity. These studies underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds. By leveraging computational tools alongside experimental data, scientists can accelerate the development process for new therapeutics.

The chemical properties of 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one, particularly its solubility and reactivity, make it suitable for various downstream applications. Its compatibility with standard analytical techniques such as NMR spectroscopy and mass spectrometry facilitates characterization and quality control. Furthermore, its stability under various storage conditions ensures reliability in both research and industrial settings.

In conclusion, 2-(benzyloxy)-1-(4-fluorophenyl)ethan-1-one (CAS No. 1402175-16-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it a valuable asset in drug development efforts. As research continues to uncover new therapeutic applications for fluorinated compounds, this compound is poised to play an increasingly important role in the discovery and optimization of novel medications.